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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the concentration of Pigment Yellow 182 in various plastic matrices.

Frequently Asked Questions (FAQs)
Q1: What is Pigment Yellow 182 and what are its primary applications in plastics?

Pigment Yellow 182 (PY 182) is an organic pigment known for its brilliant yellow shade, good

heat resistance, lightfastness, and solvent resistance.[1] While primarily designed for water-

based inks, it is also suitable for coloring various polymers, including polyamide (PA), polyvinyl

chloride (PVC), and vinyl copolymers.[2] Its good lightfastness makes it a candidate for

applications requiring color permanence upon exterior exposure.[2]

Q2: What are the typical processing temperatures for Pigment Yellow 182 in plastics?

The heat stability of a pigment is a critical factor in plastics processing. While specific data for

Pigment Yellow 182 is not readily available in the provided search results, high-performance

yellow pigments for plastics can typically withstand temperatures up to 300°C or higher in

polymers like HDPE and polycarbonate.[3] It is crucial to consult the technical data sheet from

the specific supplier for precise heat stability information for Pigment Yellow 182 in the

intended polymer.
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Q3: How does the concentration of Pigment Yellow 182 affect the final color of the plastic

part?

The concentration of Pigment Yellow 182 will directly impact the color saturation and opacity

of the final plastic part. Higher concentrations will result in a more intense, opaque yellow. The

relationship between concentration and color can be quantified using the CIELAB color space

(L, a, b* values).

Q4: Can Pigment Yellow 182 affect the mechanical properties of the plastic?

Yes, the addition of pigments can influence the mechanical properties of plastics.[4] The extent

of this effect depends on the pigment's particle size, dispersion quality, concentration, and the

type of polymer. It is essential to conduct mechanical testing on colored parts to ensure they

meet the required specifications.

Q5: Is Pigment Yellow 182 suitable for food contact applications?

The suitability of any pigment for food contact applications is governed by specific regulations,

such as those from the FDA in the United States or the European Food Safety Authority

(EFSA). It is imperative to obtain a declaration of conformity from the Pigment Yellow 182
supplier to ensure it meets the necessary regulatory standards for the intended food contact

application.

Troubleshooting Guide
This guide addresses common issues encountered during the use of Pigment Yellow 182 in

plastics.

Issue 1: Color Inconsistency (Streaks, Swirls, Uneven
Color)
Possible Causes:

Poor Pigment Dispersion: The most common cause of color inconsistency is inadequate

dispersion of the pigment within the polymer matrix. This can lead to the presence of pigment

agglomerates.
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Inadequate Mixing: Insufficient mixing during processing can result in a non-homogeneous

distribution of the pigment.[5]

Melt Flow Issues: Variations in melt flow during injection molding can cause flow lines and

color variations.

Contamination: Contamination from previous production runs can lead to off-color streaks.

Troubleshooting Steps:

Verify Masterbatch Quality: Ensure the masterbatch containing Pigment Yellow 182 is of

high quality with good pigment dispersion.

Optimize Processing Parameters:

Increase Back Pressure: Higher back pressure during injection molding improves mixing.

[6]

Adjust Screw Speed: A moderate screw speed is often optimal for achieving good

dispersion without causing excessive shear heat.[6]

Check Melt Temperature: Ensure the melt temperature is within the recommended range

for both the polymer and Pigment Yellow 182 to ensure proper melting and mixing.

Improve Mixing:

Utilize a mixing nozzle on the injection molding machine.

Ensure the screw design is appropriate for color mixing.

Purge the Equipment: Thoroughly purge the processing equipment between color changes

to prevent contamination.[5]

Issue 2: Color is Off-Spec (Too Light, Too Dark, Wrong
Shade)
Possible Causes:
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Incorrect Pigment Concentration: The loading level of the pigment is either too high or too

low.

Heat Degradation: Excessive processing temperatures can cause the pigment to degrade,

leading to a color shift.

Poor Dispersion: Inadequate dispersion can lead to a weaker color than expected.

Interaction with Other Additives: Other additives in the formulation could potentially interact

with the pigment and affect its color.

Troubleshooting Steps:

Verify Pigment Loading: Double-check the calculations and feeding of the masterbatch or

pigment to ensure the correct concentration is being used.

Check Heat Stability: Confirm that the processing temperature is below the maximum

recommended temperature for Pigment Yellow 182 in the specific polymer.

Improve Dispersion: Refer to the troubleshooting steps for "Color Inconsistency."

Review Formulation: Evaluate the entire formulation for potential interactions between

additives.

Issue 3: Poor Mechanical Properties in the Final Part
Possible Causes:

High Pigment Loading: Excessive pigment concentration can sometimes negatively impact

the mechanical properties of the plastic.

Pigment Agglomerates: Poorly dispersed pigment particles can act as stress concentrators,

leading to reduced impact strength and tensile properties.

Incompatibility between Pigment and Polymer: While less common with established

pigments, poor compatibility can affect the interfacial adhesion between the pigment and the

polymer matrix.
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Troubleshooting Steps:

Optimize Pigment Concentration: Conduct a study to determine the optimal pigment loading

that achieves the desired color without significantly compromising mechanical properties.

Improve Dispersion: Ensure the pigment is well-dispersed to avoid agglomerates. This is a

critical step for maintaining mechanical performance.

Consult Supplier: Discuss the application with your Pigment Yellow 182 supplier to ensure it

is a suitable grade for the specific polymer and performance requirements.

Data Presentation
Due to the lack of specific quantitative data for Pigment Yellow 182 in the search results, the

following tables are provided as templates for organizing experimental data.

Table 1: Effect of Pigment Yellow 182 Concentration on CIELAB Color Values in

Polypropylene (PP)

PY 182 Conc.
(wt%)

L* (Lightness) a* (Red/Green)
b*
(Yellow/Blue)

ΔE* (Total
Color
Difference)

0.1 Data Data Data Data

0.5 Data Data Data Data

1.0 Data Data Data Data

1.5 Data Data Data Data

2.0 Data Data Data Data

Table 2: Effect of Pigment Yellow 182 Concentration on Mechanical Properties of High-Density

Polyethylene (HDPE)
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PY 182 Conc. (wt%)
Tensile Strength
(MPa)

Elongation at
Break (%)

Notched Izod
Impact (J/m)

0.0 (Neat Resin) Data Data Data

0.5 Data Data Data

1.0 Data Data Data

1.5 Data Data Data

2.0 Data Data Data

Experimental Protocols
Protocol 1: Evaluation of Pigment Yellow 182 Dispersion
in a Plastic Matrix
Objective: To assess the quality of Pigment Yellow 182 dispersion in a given plastic.

Methodology (based on ASTM D3015 - Microscopical Examination):

Sample Preparation:

Prepare a compound of the plastic with a specific concentration of Pigment Yellow 182
(e.g., 1.0 wt%).

Produce a thin film or a microtomed section of the compounded plastic. The thickness

should be suitable for microscopic observation (typically 10-50 µm).

Microscopical Examination:

Use a transmission light microscope.

Examine the prepared sample under different magnifications (e.g., 100x, 400x).

Observe the distribution of the pigment particles. Look for the presence of agglomerates

(large, undispersed clusters of pigment).

Analysis:
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Compare the observed dispersion against a set of standard images or a rating scale to

classify the dispersion quality (e.g., from 1 - excellent to 5 - very poor).

Quantify the size and number of agglomerates per unit area if possible using image

analysis software.

Protocol 2: Determination of Heat Stability of Pigment
Yellow 182 in a Plastic
Objective: To determine the maximum processing temperature Pigment Yellow 182 can

withstand in a specific plastic without significant color change.

Methodology (based on DIN EN 12877):

Sample Preparation:

Prepare several batches of the plastic compounded with a fixed concentration of Pigment
Yellow 182 (e.g., 0.5 wt%).

Injection Molding:

Use an injection molding machine to produce small plaques from each batch.

Set the initial molding temperature to a known safe processing temperature for the

polymer.

For subsequent batches, incrementally increase the barrel temperature by a set amount

(e.g., 10°C or 20°C). Maintain a consistent dwell time at each temperature (e.g., 5

minutes).

Color Measurement:

Allow the molded plaques to cool to room temperature.

Use a spectrophotometer or colorimeter to measure the CIELAB (L, a, b*) values of each

plaque.

Analysis:
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Calculate the total color difference (ΔE*) between the plaque molded at the initial

(reference) temperature and the plaques molded at higher temperatures.

The heat stability is typically defined as the temperature at which the ΔE* value exceeds a

certain threshold (e.g., ΔE* > 3).
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Caption: Troubleshooting workflow for color inconsistency issues.
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Caption: Experimental workflow for determining pigment heat stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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